![molecular formula C16H14O4 B6400381 4-(3-Acetylphenyl)-3-methoxybenzoic acid, 95% CAS No. 1261942-66-8](/img/structure/B6400381.png)
4-(3-Acetylphenyl)-3-methoxybenzoic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(3-Acetylphenyl)-3-methoxybenzoic acid, also known as 4-APB, is an organic compound with the molecular formula C13H12O3. It is a white crystalline solid that has been used in scientific research for several decades. It is a potent agonist at various serotonin and dopamine receptors, and has been studied for its potential therapeutic effects in treating a variety of neurological and psychiatric disorders.
Scientific Research Applications
4-(3-Acetylphenyl)-3-methoxybenzoic acid, 95% has been studied for its potential therapeutic effects in treating a variety of neurological and psychiatric disorders. It has been shown to be a potent agonist at various serotonin and dopamine receptors. It has also been used in research investigating the effects of psychedelics on the brain, and has been studied for its potential use in treating depression, anxiety, and addiction.
Mechanism of Action
4-(3-Acetylphenyl)-3-methoxybenzoic acid, 95% is an agonist at various serotonin and dopamine receptors, including 5-HT2A, 5-HT2C, and D2 receptors. It has been shown to increase the activity of these receptors, leading to an increase in serotonin and dopamine levels in the brain. This increase in serotonin and dopamine levels is thought to be responsible for the therapeutic effects of 4-(3-Acetylphenyl)-3-methoxybenzoic acid, 95% in treating various neurological and psychiatric disorders.
Biochemical and Physiological Effects
4-(3-Acetylphenyl)-3-methoxybenzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the activity of serotonin and dopamine receptors, leading to an increase in serotonin and dopamine levels in the brain. This increase in serotonin and dopamine levels is thought to be responsible for the therapeutic effects of 4-(3-Acetylphenyl)-3-methoxybenzoic acid, 95% in treating various neurological and psychiatric disorders. In addition, 4-(3-Acetylphenyl)-3-methoxybenzoic acid, 95% has also been shown to have anticonvulsant, anxiolytic, and antidepressant effects.
Advantages and Limitations for Lab Experiments
4-(3-Acetylphenyl)-3-methoxybenzoic acid, 95% has several advantages for use in laboratory experiments. It is a potent agonist at various serotonin and dopamine receptors, making it a useful tool for studying the effects of these neurotransmitters on the brain. In addition, 4-(3-Acetylphenyl)-3-methoxybenzoic acid, 95% is relatively inexpensive and easy to synthesize, making it a cost-effective option for researchers. However, 4-(3-Acetylphenyl)-3-methoxybenzoic acid, 95% also has some limitations. It is not approved for clinical use, and its use in laboratory experiments is limited to research purposes only.
Future Directions
There are several potential future directions for research involving 4-(3-Acetylphenyl)-3-methoxybenzoic acid, 95%. One potential direction is to further investigate its potential therapeutic effects in treating various neurological and psychiatric disorders. Another potential direction is to explore its potential use in treating addiction, as it has been shown to have anticonvulsant, anxiolytic, and antidepressant effects. Additionally, further research could be conducted to explore the biochemical and physiological effects of 4-(3-Acetylphenyl)-3-methoxybenzoic acid, 95% on the brain. Finally, 4-(3-Acetylphenyl)-3-methoxybenzoic acid, 95% could be further studied for its potential use in psychedelic research.
Synthesis Methods
4-(3-Acetylphenyl)-3-methoxybenzoic acid, 95% can be synthesized via a two-step process involving the reaction of 3-methoxybenzoic acid with an alkyl halide and subsequent acylation. The first step involves the reaction of 3-methoxybenzoic acid with an alkyl halide, such as bromoethane, to yield 3-methoxybenzyl bromide. This is followed by the acylation of 3-methoxybenzyl bromide with acetic anhydride to yield 4-(3-Acetylphenyl)-3-methoxybenzoic acid, 95%. The overall reaction is shown below:
3-Methoxybenzoic acid + Bromoethane → 3-Methoxybenzyl bromide
3-Methoxybenzyl bromide + Acetic anhydride → 4-(3-Acetylphenyl)-3-methoxybenzoic acid
properties
IUPAC Name |
4-(3-acetylphenyl)-3-methoxybenzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14O4/c1-10(17)11-4-3-5-12(8-11)14-7-6-13(16(18)19)9-15(14)20-2/h3-9H,1-2H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SQCNVKQNGZNBFV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=CC(=C1)C2=C(C=C(C=C2)C(=O)O)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90689747 |
Source
|
Record name | 3'-Acetyl-2-methoxy[1,1'-biphenyl]-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90689747 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
270.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261942-66-8 |
Source
|
Record name | 3'-Acetyl-2-methoxy[1,1'-biphenyl]-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90689747 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.